N-[1-(benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide
CAS No.:
Cat. No.: VC15730783
Molecular Formula: C17H17Cl3N2O
Molecular Weight: 371.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H17Cl3N2O |
|---|---|
| Molecular Weight | 371.7 g/mol |
| IUPAC Name | N-[1-(benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide |
| Standard InChI | InChI=1S/C17H17Cl3N2O/c1-12-6-5-9-14(10-12)15(23)22-16(17(18,19)20)21-11-13-7-3-2-4-8-13/h2-10,16,21H,11H2,1H3,(H,22,23) |
| Standard InChI Key | QBUURAORZCYTPP-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NC(C(Cl)(Cl)Cl)NCC2=CC=CC=C2 |
Introduction
N-[1-(Benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide is a synthetic organic compound that belongs to the class of aromatic amides and halogenated compounds. Its chemical structure features a benzylamino group, a trichloroethyl group, and a methylbenzamide group, contributing to its unique chemical properties and potential biological activities .
Synthesis and Chemical Reactions
The synthesis of N-[1-(Benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide typically involves multi-step organic synthesis methods. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require careful control of reaction conditions to ensure high yields and purity.
Potential Chemical Reactions
This compound can undergo various chemical reactions, including substitution reactions and hydrolysis, which are common for amide and halogenated compounds. These reactions can modify the compound's structure to enhance its biological activity or create derivatives with different properties.
Biological and Scientific Applications
While specific biological applications of N-[1-(Benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide are not well-documented, compounds with similar structures have shown potential in medicinal chemistry. For instance, benzamides and their derivatives have been explored for their antiparasitic and antimicrobial properties .
Potential Uses
-
Medicinal Chemistry: The compound's unique structure makes it a candidate for further research in drug discovery, particularly in areas where aromatic amides have shown promise.
-
Organic Synthesis: It can serve as a starting material or intermediate in the synthesis of more complex molecules.
Availability and Commercial Use
N-[1-(Benzylamino)-2,2,2-trichloroethyl]-3-methylbenzamide is available from chemical suppliers such as Sigma-Aldrich, where it is marketed as part of a collection of rare and unique chemicals for early discovery researchers . The compound is sold without warranties regarding its purity or suitability for specific applications, and buyers are responsible for confirming its identity and purity.
Commercial Details
| Supplier | CAS Number | Purity | Price (25 mg) |
|---|---|---|---|
| Sigma-Aldrich | 301812-65-7 | Not specified | $73.10 |
| Ambeed | 301812-65-7 | 90% | Not specified |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume